(2,6-Dibromo-4-fluoro-3-methylphenyl)methanamine

• CAS No.: 1188428-65-0
• Molecular Formula: C8H8Br2FN
• Molecular Weight: 296.96 g/mol
• IUPAC Name: (2,6-dibromo-4-fluoro-3-methylphenyl)methanamine
• InChI: InChI=1S/C8H8Br2FN/c1-4-7(11)2-6(9)5(3-12)8(4)10/h2H,3,12H2,1H3
• InChI Key: BPFKRYLQPMNFKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1F)Br)CN)Br

Description

(2,6-Dibromo-4-fluoro-3-methylphenyl)methanamine is a useful research compound. Its molecular formula is C8H8Br2FN and its molecular weight is 296.96 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2,6-dibromo-4-fluoro-3-methylbenzonitrile (1.145 g, 3.91 mmol) in THF (7 mL) was added 2M borane-methylsulfide complex (8 mL, 16.00 mmol) over 5 min at room temperature. After 30 min, the reaction mixture was warmed to 60° C. and stirred for an additional 1.6 h. The mixture was cooled then quenched by the careful addition of methanol (10 mL) and 4M HCl/dioxane (2 mL). After 30 min, the reaction mixture was heated to 50° C. for 45 min and concentrated. The residue was taken up in sat. Na2CO3 (20 mL) and extracted with CH2Cl2 (3×25 mL). The combined CH2Cl2 extracts were washed with water (20 mL) followed by brine (20 mL), then dried (Na2SO4), filtered and concentrated to afford (2,6-dibromo-4-fluoro-3-methylphenyl)methanamine (1.16 g, 3.91 mmol, 100% yield) as a white solid. 1H NMR (500 MHz, CDCl3) δ: 7.31 (1 H, d, J=8.9 Hz), 4.19 (2 H, s), 2.34 (3 H, d, J=2.4 Hz), 1.59 (2 H, brs). LCMS (M+H) calcd for C15H21N2O3: 297.91; found: 297.85.